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Cat. No.: B1242810 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Calindol is a positive allosteric modulator of the human calcium-sensing receptor (hCaSR), a

G-protein-coupled receptor that plays a critical role in calcium homeostasis.[1][2][3] As a

calcimimetic, Calindol enhances the sensitivity of the hCaSR to extracellular calcium, making it

a valuable tool for studying calcium signaling pathways and a potential therapeutic agent for

disorders related to calcium metabolism. Accurate and reproducible experimental results rely

on the correct preparation and storage of Calindol stock solutions. Dimethyl sulfoxide (DMSO)

is a common solvent for dissolving organic molecules like Calindol for in vitro and in vivo

studies due to its high solubilizing capacity.[4][5]

These application notes provide detailed protocols for the preparation, storage, and handling of

Calindol stock solutions in DMSO to ensure their stability and efficacy in research applications.
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Property Value Source

Chemical Name
(1R)-N-(1H-indol-2-ylmethyl)-1-

naphthalen-1-ylethanamine
[6]

Molecular Formula C₂₁H₂₀N₂ (free base) [6]

Molecular Weight 300.4 g/mol (free base) [6]

Molecular Formula C₂₁H₂₁ClN₂ (hydrochloride) [1]

Molecular Weight 336.86 g/mol (hydrochloride) [1][2][3]

Solubility of Calindol Hydrochloride in DMSO
Solvent Solubility

Molar
Concentration

Source

DMSO 100 mg/mL 296.86 mM [2]

Recommended Working Concentrations

Assay Type

Effective
Concentration
(EC₅₀) / Working
Range

Cell Type / System Source

Phosphatidylinositol

(PI) Accumulation

EC₅₀: 0.31 µM (in the

presence of 2mM

Ca²⁺)

Cells expressing

human CaSR
[2]

Inhibition of Voltage-

Gated Ca²⁺ Channel

(VGCC) Currents

1 - 10 µM
Rabbit mesenteric

arteries
[2]
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This protocol describes the preparation of a 10 mM stock solution of Calindol hydrochloride in

DMSO.

Materials:

Calindol hydrochloride (MW: 336.86 g/mol )

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Ultrasonic bath

Procedure:

Weighing Calindol Hydrochloride:

Tare a sterile microcentrifuge tube on a calibrated analytical balance.

Carefully weigh out 3.37 mg of Calindol hydrochloride powder and add it to the tube.

Adding DMSO:

Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the Calindol
hydrochloride powder.

Dissolution:

Tightly cap the tube and vortex the mixture vigorously for 1-2 minutes to facilitate initial

dissolution.

If the compound is not fully dissolved, sonicate the tube in an ultrasonic bath for 10-15

minutes.
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For compounds that are difficult to dissolve, gentle warming of the solution to 37°C for 5-

10 minutes can be employed.

Visually inspect the solution to ensure that no particulate matter remains. The solution

should be clear.

Storage:

For short-term storage (up to one month), the stock solution can be stored at -20°C.[2][7]

For long-term storage (up to six months), it is recommended to aliquot the stock solution

into single-use volumes in sterile, amber vials and store at -80°C.[2][7] This prevents

repeated freeze-thaw cycles which can degrade the compound.

Ensure the containers are tightly sealed to prevent absorption of water, as DMSO is

hygroscopic.

Protocol 2: Preparation of Working Solutions from
DMSO Stock
This protocol outlines the dilution of the 10 mM Calindol stock solution for use in cell-based

assays.

Materials:

10 mM Calindol in DMSO stock solution

Appropriate cell culture medium or assay buffer

Sterile microcentrifuge tubes

Procedure:

Thawing the Stock Solution:

Thaw a single aliquot of the 10 mM Calindol stock solution at room temperature.

Serial Dilution:
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It is recommended to perform serial dilutions of the DMSO stock solution in the cell culture

medium or assay buffer.

Important: To avoid precipitation of the compound, it is best to make intermediate dilutions.

Do not add a small volume of concentrated DMSO stock directly into a large volume of

aqueous solution.

For example, to prepare a 10 µM working solution from a 10 mM stock, you can first

prepare a 1 mM intermediate solution by diluting the stock 1:10 in culture medium (e.g., 10

µL of 10 mM stock + 90 µL of medium). Then, dilute the 1 mM solution 1:100 to reach the

final 10 µM concentration.

Final DMSO Concentration:

Ensure that the final concentration of DMSO in the cell culture medium is low (typically

less than 0.5%) to minimize solvent-induced cytotoxicity.[7]

Always include a vehicle control (medium with the same final concentration of DMSO) in

your experiments to account for any effects of the solvent.
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Preparation of 10 mM Calindol Stock Solution

Weigh 3.37 mg Calindol HCl

Add 1 mL Anhydrous DMSO

Vortex Vigorously

Sonicate (if necessary)

Visually Inspect for Clarity

Aliquot and Store

at -80°C

Click to download full resolution via product page

Experimental workflow for preparing Calindol stock solution.
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Calindol Signaling Pathway

Calindol hCaSR
(G-protein coupled receptor)
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Simplified signaling pathway of Calindol action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1242810?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1242810?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

